Cas no 1261754-53-3 (2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261754-53-3
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924067
• Update Time: 2025-06-09

2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-10(7-19)4-9(6-18-12)8-2-1-3-11(5-8)13(15,16)17/h1-7H
• InChI Key： KCYLSRJYSDYTON-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=NC(=C(C=O)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261754-53-3)

2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1261754-53-3, belongs to the class of nicotinaldehyde derivatives, which are known for their potential biological activities. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde consists of a pyridine aldehyde core, which is a well-documented pharmacophore in medicinal chemistry. The pyridine ring is a key feature in many bioactive molecules, often serving as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. The aldehyde functional group at the 2-position enhances the electrophilicity of the molecule, enabling further derivatization and functionalization, which is crucial for optimizing pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The fluoro substituent at the 2-position not only influences the electronic properties of the molecule but also contributes to its metabolic stability, a critical factor in drug design. Similarly, the trifluoromethyl group at the 3-position of the phenyl ring enhances lipophilicity and metabolic resistance, which are desirable traits for many therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions could make it a promising candidate for therapeutic applications in conditions such as cancer, inflammation, and neurodegenerative diseases.

In particular, the structural motif shared by 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde has been explored in several cutting-edge research projects aimed at developing novel anti-inflammatory agents. The combination of fluoro and trifluoromethyl groups has been shown to modulate enzyme activity effectively, potentially leading to new treatments for chronic inflammatory diseases. Additionally, preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases, which are key players in cancer signaling pathways.

The synthesis of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and regioselective reactions that highlight the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems has not only improved yield but also reduced environmental impact, aligning with contemporary green chemistry principles.

The pharmacological evaluation of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde is ongoing, with researchers employing a range of experimental techniques to elucidate its mechanism of action. High-throughput screening (HTS) has been instrumental in identifying potential therapeutic applications, while structure-activity relationship (SAR) studies are providing insights into how modifications to the molecular structure can enhance biological activity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique properties imparted by fluorine atoms have led to their widespread use in drug development. In 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde, fluorine plays a dual role: it influences both physical properties such as solubility and metabolic stability, as well as biological interactions with target proteins. This dual functionality makes it an exceptionally versatile building block for designing novel therapeutics.

As research continues to uncover new applications for 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde, it is likely that this compound will play an increasingly important role in drug discovery pipelines. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, particularly those involving enzyme inhibition and receptor modulation. The ongoing studies into its biological activity promise to yield valuable insights into its potential as a therapeutic agent.

The development of 2-Fluoro-5-(3-(trifluoromethyl)phenyl)nicotinaldehyde also underscores the importance of interdisciplinary collaboration in modern pharmaceutical research. Combining expertise from organic synthesis, computational chemistry, and pharmacology has been crucial in advancing our understanding of this compound's potential applications. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.